Cas no 1805515-01-8 (4-Bromo-7-methylbenzothiazole)
4-Bromo-7-methylbenzothiazole structure
Product Name:4-Bromo-7-methylbenzothiazole
CAS No:1805515-01-8
MF:C8H6BrNS
MW:228.108939647675
CID:4618529
PubChem ID:118833178
Update Time:2023-08-10
4-Bromo-7-methylbenzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-7-methylbenzothiazole
- 4-bromo-7-methyl-1,3-benzothiazole
-
- Inchi: 1S/C8H6BrNS/c1-5-2-3-6(9)7-8(5)11-4-10-7/h2-4H,1H3
- InChI Key: JAZRNDCZWWFUQT-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C)=C2C=1N=CS2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- XLogP3: 3.4
- Topological Polar Surface Area: 41.1
4-Bromo-7-methylbenzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM511842-1g |
4-Bromo-7-methylbenzothiazole |
1805515-01-8 | 95% | 1g |
$877 | 2022-12-31 | |
| Enamine | EN300-1663610-0.05g |
4-bromo-7-methyl-1,3-benzothiazole |
1805515-01-8 | 95.0% | 0.05g |
$212.0 | 2025-02-20 | |
| Enamine | EN300-1663610-0.1g |
4-bromo-7-methyl-1,3-benzothiazole |
1805515-01-8 | 95.0% | 0.1g |
$317.0 | 2025-02-20 | |
| Enamine | EN300-1663610-0.25g |
4-bromo-7-methyl-1,3-benzothiazole |
1805515-01-8 | 95.0% | 0.25g |
$452.0 | 2025-02-20 | |
| Enamine | EN300-1663610-0.5g |
4-bromo-7-methyl-1,3-benzothiazole |
1805515-01-8 | 95.0% | 0.5g |
$713.0 | 2025-02-20 | |
| Enamine | EN300-1663610-1.0g |
4-bromo-7-methyl-1,3-benzothiazole |
1805515-01-8 | 95.0% | 1.0g |
$914.0 | 2025-02-20 | |
| Enamine | EN300-1663610-2.5g |
4-bromo-7-methyl-1,3-benzothiazole |
1805515-01-8 | 95.0% | 2.5g |
$1791.0 | 2025-02-20 | |
| Enamine | EN300-1663610-5.0g |
4-bromo-7-methyl-1,3-benzothiazole |
1805515-01-8 | 95.0% | 5.0g |
$2650.0 | 2025-02-20 | |
| Enamine | EN300-1663610-10.0g |
4-bromo-7-methyl-1,3-benzothiazole |
1805515-01-8 | 95.0% | 10.0g |
$3929.0 | 2025-02-20 | |
| Enamine | EN300-1663610-50mg |
4-bromo-7-methyl-1,3-benzothiazole |
1805515-01-8 | 95.0% | 50mg |
$212.0 | 2023-09-21 |
4-Bromo-7-methylbenzothiazole Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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